Isopropylsulfonyl in Sub-Nanomolar FAK Inhibition
In a 2022 European Journal of Medicinal Chemistry study, a series of isopropylsulfonyl-substituted 2,4-diarylaminopyrimidines were designed and evaluated as FAK inhibitors. The lead candidate containing the isopropylsulfonyl-phenyl moiety (compound 9h) achieved an IC50 of 0.1165 nM against FAK enzymatic activity and 0.1596 μM against AsPC-1 pancreatic cancer cell proliferation. The authors explicitly attribute the series design to the isopropylsulfonyl group, indicating it was selected over smaller alkylsulfonyl motifs to optimize kinase binding interactions [1]. In contrast, earlier orexin receptor antagonist SAR data show that iso-propyl and n-propyl sulfonamide variants can both yield Ke values >10,000 nM at OX1, while a methylsulfonyl-containing analog afforded a Ke of 1,330 nM at OX2, demonstrating that the isopropyl motif is not universally superior but is context-dependent [2].
| Evidence Dimension | FAK enzymatic inhibition IC50 (isopropylsulfonyl-containing 2,4-diarylaminopyrimidine vs. inferred smaller alkylsulfonyl series design choice) |
|---|---|
| Target Compound Data | IC50 = 0.1165 nM (FAK binding); IC50 = 0.1596 μM (AsPC-1 cell proliferation) [1] |
| Comparator Or Baseline | Methylsulfonyl and other alkylsulfonyl 2,4-diarylaminopyrimidine analogs not disclosed numerically; study design rationale explicitly prioritizes isopropylsulfonyl [1] |
| Quantified Difference | Not directly quantifiable vs. methyl/ethyl analogs in same assay (data not reported); isopropylsulfonyl was the sole sulfonyl motif pursued based on docking and prior SAR [1] |
| Conditions | In vitro FAK binding assay (HTRF); AsPC-1 human pancreatic cancer cell line; 72 h incubation; 10 mg/kg oral in murine xenograft for in vivo efficacy [1] |
Why This Matters
The deliberate selection of isopropylsulfonyl in a lead optimization campaign indicates that medicinal chemistry teams empirically prefer this motif over linear alkylsulfonyl groups for achieving sub-nanomolar kinase inhibition, making the corresponding acetyl chloride a strategic procurement choice for teams pursuing FAK-targeted or related kinase programs.
- [1] Zheng X, Li X, Tian L, et al. Design, synthesis and activity evaluation of isopropylsulfonyl-substituted 2,4-diarylaminopyrimidine derivatives as FAK inhibitors for the potential treatment of pancreatic cancer. Eur J Med Chem. 2022;241:114607. doi:10.1016/j.ejmech.2022.114607. View Source
- [2] PMC Table 2. Ke values for R-group variants (iso-Propyl, n-Propyl, Methylsulfonyl). https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4554834/table/T2/ (accessed 2026-05-06). View Source
